2-Amino-6-chloro-4-fluorobenzonitrile

• IUPAC Name: 2-amino-6-chloro-4-fluorobenzonitrile
• InChI: InChI=1S/C7H4ClFN2/c8-6-1-4(9)2-7(11)5(6)3-10/h1-2H,11H2
• InChI Key: SVLDBSGZRRDOET-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)C#N)Cl)F
• Molecular Formula: C7H4ClFN2
• Molecular Weight: 170.57 g/mol
• CAS RN: 1253789-92-2

Description

The compound 2-Amino-6-chloro-4-fluorobenzonitrile is a fluorinated aromatic nitrile with potential applications in various chemical reactions and syntheses. While the provided papers do not directly discuss this compound, they do provide insights into the behavior of structurally related compounds, which can be used to infer some of the properties and reactivities of 2-Amino-6-chloro-4-fluorobenzonitrile.

Synthesis Analysis

The synthesis of related fluorinated aminonitriles is described in the literature. For instance, a fluorinated α-aminonitrile compound was synthesized following a 'green protocol' and characterized using spectral and X-ray crystallographic analyses . This suggests that similar methods could potentially be applied to synthesize 2-Amino-6-chloro-4-fluorobenzonitrile, with the expectation of a straightforward characterization process.

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed using X-ray diffraction data and theoretical calculations . These analyses provide information on the geometry and electronic structure of the molecules, which are crucial for understanding their reactivity and physical properties. The presence of fluorine and chlorine atoms in the structure is likely to influence the electronic distribution and steric effects in 2-Amino-6-chloro-4-fluorobenzonitrile.

Chemical Reactions Analysis

The reactivity of similar compounds has been studied, revealing insights into their chemical behavior. For example, the kinetics of reactions involving fluorinated nitrobenzenes and amines have been investigated, showing the influence of nucleophile structure and solvent effects . These studies suggest that 2-Amino-6-chloro-4-fluorobenzonitrile could participate in nucleophilic substitution reactions, potentially leading to a variety of derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been characterized through various techniques, including vibrational and NMR analyses . These properties are influenced by the molecular structure and the nature of the substituents. For 2-Amino-6-chloro-4-fluorobenzonitrile, one can expect similar analytical techniques to provide valuable information about its physical state, stability, and reactivity.

Scientific Research Applications

Synthesis of Complex Molecules

2-Amino-6-chloro-4-fluorobenzonitrile can serve as a precursor or intermediate in the synthesis of complex organic molecules. For example, compounds like 2-Fluoro-4-bromobiphenyl, derived through related processes, are key intermediates in manufacturing pharmaceuticals such as non-steroidal anti-inflammatory drugs (Qiu et al., 2009). This indicates the potential for 2-Amino-6-chloro-4-fluorobenzonitrile to be used in synthesizing medically relevant compounds.

Protein Design and Biochemical Applications

Fluorinated compounds, akin to 2-Amino-6-chloro-4-fluorobenzonitrile, find applications in protein design to enhance protein stability against thermal and chemical denaturation while retaining biological activity. The incorporation of fluorinated analogs of amino acids into proteins as part of the design process showcases the broader utility of such compounds (Buer & Marsh, 2012).

Environmental and Analytical Chemistry

In the environmental and analytical chemistry fields, derivatives of compounds similar to 2-Amino-6-chloro-4-fluorobenzonitrile are employed for the detection of hazardous substances. For instance, nanostructured luminescent micelles incorporating similar molecules can act as sensors for detecting nitroaromatic and nitramine explosives, indicating the role such compounds can play in developing novel detection and sensing technologies (Paria et al., 2022).